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Compound of Interest

Compound Name: IR-825

Cat. No.: B12442721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
IR-825 is a near-infrared (NIR) fluorescent dye commonly utilized in various research

applications, particularly in the fields of cancer therapy and in vivo imaging.[1][2] Its properties

make it a valuable tool for photothermal and photodynamic therapy.[2] Proper preparation of

stock and working solutions is critical for obtaining reliable and reproducible experimental

results. This document provides detailed protocols for the preparation, storage, and handling of

IR-825 solutions.

Data Presentation
Table 1: Properties of IR-825

Property Value Reference

Molecular Weight 824.42 g/mol [1]

Chemical Formula C₅₄H₄₈ClN₂O₄ [1]

Appearance Light green to green solid [1]

Storage of Solid
4°C, sealed, away from

moisture and light
[1]
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Table 2: IR-825 Stock Solution Preparation
Solvent Concentration

Mass of IR-825
for 1 mL

Mass of IR-825
for 5 mL

Mass of IR-825
for 10 mL

DMSO 1 mM 0.824 mg 4.12 mg 8.24 mg

DMSO 5 mM 4.12 mg 20.6 mg 41.2 mg

DMSO 5.52 mM (Max) 4.55 mg 22.75 mg 45.5 mg

Note: The maximum solubility in DMSO is 4.55 mg/mL (5.52 mM).[1] Preparation may require

ultrasonication and warming to 60°C.[1] It is recommended to use newly opened, anhydrous

DMSO as the compound's solubility can be affected by moisture.[1]

Table 3: Recommended Working Concentrations
Application

Typical Working
Concentration

Notes

In Vitro Studies 1-10 µM

Concentration may vary

depending on the cell type and

specific assay.

In Vivo Imaging 0.03 mg/mL
A typical injection volume is

100 µL.[3]

Experimental Protocols
Materials and Reagents

IR-825 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS) or cell culture medium

Sterile microcentrifuge tubes

Sterile syringes and syringe filters (0.2 µm)
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Vortex mixer

Ultrasonic bath

Water bath or incubator set to 60°C

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol 1: Preparation of IR-825 Stock Solution (1 mM
in DMSO)

Preparation: Put on appropriate PPE.

Weighing: Carefully weigh out 0.824 mg of IR-825 powder and place it in a sterile

microcentrifuge tube.

Solubilization: Add 1 mL of anhydrous DMSO to the microcentrifuge tube.

Mixing: Tightly cap the tube and vortex thoroughly for at least 2 minutes.

Heating and Sonication (if necessary): If the IR-825 does not fully dissolve, place the tube in

an ultrasonic bath for 10-15 minutes. Gentle warming to 60°C in a water bath can also aid

dissolution.[1]

Sterilization (Optional): If required for your application, filter the stock solution through a 0.2

µm syringe filter into a new sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for

up to six months, protected from light.[1]

Protocol 2: Preparation of IR-825 Working Solution for In
Vitro Applications (e.g., 5 µM)

Thawing: Thaw a single aliquot of the 1 mM IR-825 stock solution at room temperature.

Dilution: In a sterile tube, dilute the stock solution to the desired final concentration using

PBS or the appropriate cell culture medium. For example, to prepare 1 mL of a 5 µM working
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solution, add 5 µL of the 1 mM stock solution to 995 µL of buffer or medium.

Mixing: Gently mix the working solution by pipetting or inverting the tube.

Use: Use the freshly prepared working solution immediately for your experiment.

Protocol 3: Preparation of IR-825 Working Solution for In
Vivo Imaging (0.03 mg/mL)

Thawing: Thaw a single aliquot of the 1 mM IR-825 stock solution (equivalent to 0.824

mg/mL) at room temperature.

Dilution: Dilute the stock solution with sterile PBS to achieve a final concentration of 0.03

mg/mL. For example, to prepare 1 mL of the working solution, you would need approximately

36.4 µL of the 1 mM stock solution mixed with 963.6 µL of sterile PBS.

Mixing: Gently mix the solution thoroughly.

Administration: The solution is now ready for intravenous injection. A common administration

volume is 100 µL.[3]

Safety Precautions
Always handle IR-825 and DMSO in a well-ventilated area.

Wear appropriate personal protective equipment, including a lab coat, gloves, and safety

glasses.

Refer to the Safety Data Sheet (SDS) for IR-825 and DMSO for detailed safety information.

Visualizations

Stock Solution Preparation Working Solution Preparation

Weigh IR-825 Powder Add Anhydrous DMSO Vortex / Sonicate / Heat Aliquot and Store at -20°C / -80°C Thaw Stock AliquotRetrieve for use Dilute with Buffer / Medium Use Immediately
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Click to download full resolution via product page

Caption: Workflow for preparing IR-825 stock and working solutions.
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Caption: Logical relationship of components for IR-825 solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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